2-(benzylthio)-4-(4-bromophenyl)-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile

• IUPAC Name: 6-benzylsulfanyl-4-(4-bromophenyl)-2-oxo-3,4-dihydro-1H-pyridine-5-carbonitrile
• InChI: InChI=1S/C19H15BrN2OS/c20-15-8-6-14(7-9-15)16-10-18(23)22-19(17(16)11-21)24-12-13-4-2-1-3-5-13/h1-9,16H,10,12H2,(H,22,23)
• InChI Key: QZLWFMLUHPZIAY-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=C(NC1=O)SCC2=CC=CC=C2)C#N)C3=CC=C(C=C3)Br
• Molecular Formula: C19H15BrN2OS
• Molecular Weight: 399.3 g/mol

Description

2-(Benzylthio)-4-(4-bromophenyl)-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been extensively studied for its ability to act as a potent inhibitor of certain enzymes, which makes it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-(benzylthio)-4-(4-bromophenyl)-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile involves its ability to bind to the active site of the target enzyme and inhibit its activity. This inhibition leads to the modulation of various physiological processes that are regulated by the target enzyme. For example, inhibition of DPP-4 leads to the increase in the levels of incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP), which in turn leads to the stimulation of insulin secretion and the reduction of blood glucose levels.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the target enzyme that it inhibits. For example, inhibition of DPP-4 leads to the modulation of glucose homeostasis, while inhibition of GSK-3β leads to the modulation of various signaling pathways that are involved in cell growth and differentiation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(benzylthio)-4-(4-bromophenyl)-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile in lab experiments include its potency and selectivity for the target enzyme, as well as its ability to modulate various physiological processes. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy in vivo.

Future Directions

There are several future directions for the research on 2-(benzylthio)-4-(4-bromophenyl)-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile. These include the development of new derivatives with improved potency and selectivity, the evaluation of its safety and efficacy in animal models and clinical trials, and the identification of new target enzymes that it can inhibit. Additionally, the use of this compound in combination with other drugs or therapies may lead to synergistic effects and improved outcomes for various diseases.
Conclusion
In conclusion, this compound is a promising compound with potential therapeutic applications. Its ability to act as a potent inhibitor of certain enzymes makes it a promising candidate for the development of new drugs. Further studies are needed to determine its safety and efficacy in vivo, as well as its potential use in combination with other drugs or therapies.

Synthesis Methods

The synthesis of 2-(benzylthio)-4-(4-bromophenyl)-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile involves the reaction of 4-bromoacetophenone with benzyl isothiocyanate in the presence of a base such as potassium carbonate. The resulting product is then reacted with 3,4-dihydro-2H-pyran and cyanoacetic acid in the presence of a catalyst such as piperidine to yield the final product.

Scientific Research Applications

2-(Benzylthio)-4-(4-bromophenyl)-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile has been extensively studied for its potential therapeutic applications. It has been shown to act as a potent inhibitor of certain enzymes such as dipeptidyl peptidase-4 (DPP-4) and glycogen synthase kinase-3β (GSK-3β). These enzymes play a crucial role in various physiological processes and have been implicated in the pathogenesis of various diseases such as diabetes, Alzheimer's disease, and cancer.